2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine
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Overview
Description
2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine is a chemical compound with the molecular formula C9H17F3N2 and a molecular weight of 210.24 g/mol . This compound is part of the piperidine family, which is known for its significant role in the pharmaceutical industry due to its presence in various drug classes .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine typically involves the reaction of 2-methylpiperidine with 3,3,3-trifluoropropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds followed by their conversion to the final product. The use of high-pressure reactors and advanced purification techniques ensures the high purity and yield of the compound .
Chemical Reactions Analysis
Types of Reactions
2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.
Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols. Substitution reactions can lead to a variety of substituted piperidine derivatives .
Scientific Research Applications
2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: It serves as a tool for studying biological processes and interactions.
Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: It is used in the production of various industrial chemicals and materials .
Mechanism of Action
The mechanism of action of 2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Some similar compounds include:
- N-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine
- 2-[3-(1-Methyl-piperidin-4-yl)-propylamino]-pyrimidine-5-carboxylic acids
- 2-piperidin-1-yl-1,3-thiazol-4(5H)-one .
Uniqueness
2-Methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine is unique due to its specific trifluoropropyl group, which imparts distinct chemical and biological properties. This makes it valuable for various research and industrial applications, distinguishing it from other piperidine derivatives .
Properties
Molecular Formula |
C9H17F3N2 |
---|---|
Molecular Weight |
210.24 g/mol |
IUPAC Name |
2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-amine |
InChI |
InChI=1S/C9H17F3N2/c1-7-6-8(13)2-4-14(7)5-3-9(10,11)12/h7-8H,2-6,13H2,1H3 |
InChI Key |
FHGMCPAUAMWOLK-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(CCN1CCC(F)(F)F)N |
Origin of Product |
United States |
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